8-Amino-5-bromo-7-chloroquinoline

• CAS RN: 1215767-85-3
• Molecular Formula: C9H6BrClN2
• Molecular Weight: 257.51 g/mol
• IUPAC Name: 5-bromo-7-chloroquinolin-8-amine
• InChI: InChI=1S/C9H6BrClN2/c10-6-4-7(11)8(12)9-5(6)2-1-3-13-9/h1-4H,12H2
• InChI Key: KXURWWAXSORLJY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C(C(=C2N=C1)N)Cl)Br

Description

8-Amino-5-bromo-7-chloroquinoline is a useful research compound. Its molecular formula is C9H6BrClN2 and its molecular weight is 257.51 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 8-amino-5-bromoquinoline (440 mg, 1.97 mmol) in CH3CN (39 mL) was added N-chlorosuccinimide (250 mg, 1.87 mmol). The mixture was stirred at 75° C. until no further conversion of the starting material was observed by LC/MS and TLC analysis. The mixture was allowed to cool to room temperature then concentrated. The residue was dissolved in EtOAc, then washed with water (2×50 mL) then saturated NaCl (aq) (50 mL). The organic phase was dried over Na2SO4, filtered, then concentrated. The residue was purified by silica gel chromatography eluting with 15% EtOAc/hexanes to afford the title compound as a solid: 1H NMR (500 MHz, CDCl3): δ 8.81 (dd, J=1.4, 4.1 Hz, 1H) 8.43 (dd, J=1.4, 8.5 Hz, 1H), 7.71 (s, 1H), 7.51 (dd, J=4.1, 8.5 Hz, 1H); LC6: 4.27 min. (M+H) 259.